Cas no 55456-46-7 ((2S)-2-(hydroxymethyl)pyrrolidine-1-carbaldehyde)

(2S)-2-(Hydroxymethyl)pyrrolidine-1-carbaldehyde is a chiral pyrrolidine derivative featuring both a hydroxymethyl group and a formyl functionality. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and asymmetric catalysts. Its stereocenter at the 2-position enables enantioselective transformations, making it valuable for chiral ligand design and bioactive molecule synthesis. The hydroxymethyl group enhances solubility and reactivity, while the formyl moiety allows for further functionalization via condensation or nucleophilic addition reactions. The compound’s rigid pyrrolidine backbone contributes to structural stability, facilitating controlled stereochemical outcomes in synthetic applications. It is commonly utilized in peptidomimetics and heterocyclic chemistry.

(2S)-2-(hydroxymethyl)pyrrolidine-1-carbaldehyde structure

55456-46-7 structure

Product Name:(2S)-2-(hydroxymethyl)pyrrolidine-1-carbaldehyde

CAS No:55456-46-7

MF:C₆H₁₁NO₂

MW:129.157041788101

CID:351845

PubChem ID:12349566

Update Time:2025-06-09

(2S)-2-(hydroxymethyl)pyrrolidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-Pyrrolidinecarboxaldehyde, 2-(hydroxymethyl)-, (S)-
- (2S)-2-(hydroxymethyl)pyrrolidine-1-carbaldehyde
- (S)-2-(Hydroxymethyl)pyrrolidine-1-carbaldehyde
- 55456-46-7
- (S)-(2-hydroxymethyl-pyrrolidin-1-yl)-methanone
- SCHEMBL1302925
- MIUQKALRYUVKGS-LURJTMIESA-N
- AKOS017523731
- DTXSID00493170
- Inchi： 1S/C6H11NO2/c8-4-6-2-1-3-7(6)5-9/h5-6,8H,1-4H2/t6-/m0/s1
- InChI Key： MIUQKALRYUVKGS-LURJTMIESA-N
- SMILES： OC[C@@H]1CCCN1C=O

Computed Properties

Exact Mass: 129.07903
Monoisotopic Mass: 129.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 40.5Å²

Experimental Properties

PSA: 40.54

(2S)-2-(hydroxymethyl)pyrrolidine-1-carbaldehyde Pricemore >>

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